3-Hydroxy-4-(methoxymethoxy)benzaldehyde

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 3-hydroxy-4-(methoxymethoxy)benzaldehyde
• InChI: InChI=1S/C9H10O4/c1-12-6-13-9-3-2-7(5-10)4-8(9)11/h2-5,11H,6H2,1H3
• InChI Key: XBINCGHENTZDPM-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)C=O)O

Description

3-Hydroxy-4-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3 g of 3,4-dihydroxybenzaldehyde and 0.87 g of 60% oily sodium hydride were suspended in 13 ml of tetrahydrofuran, and a dimethylformamide solution (10 ml) of 3.3 ml of methoxymethyl chloride was added. The mixture was stirred at room temperature for 1 hour. The reaction mixture was concentrated under reduced pressure. The residue was distributed between ethyl acetate and water, the organic layer was worked up in a customary manner, and then purified by silica gel column chromatography [Wakogel C-200, 150 g; eluting solvent: hexane/ethyl acetate=4/1] to give 1.78 g (yield 45%) of 3-hydroxy-4-methoxymethyloxybenzaldehyde.